BENGHE Foundational & Exploratory

Check Availability & Pricing

The Definitive Guide to Benzyl 2-amino-3-
hydroxypropanoate: Properties, Synthesis, and
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Benzyl 2-amino-3-
Compound Name:
hydroxypropanoate

Cat. No. B3187787

For Immediate Release

This technical guide provides a comprehensive overview of Benzyl 2-amino-3-
hydroxypropanoate, a serine derivative of significant interest to researchers and professionals
in drug development and chemical synthesis. This document details the compound's chemical
identity, physical and chemical properties, synthesis protocols, and known biological activities.

Chemical Identity and Properties

Benzyl 2-amino-3-hydroxypropanoate, also known as serine benzyl ester, is an ester of the
amino acid serine and benzyl alcohol. Its chemical structure features a benzyl ester protecting
the carboxylic acid group of serine. This modification is crucial in peptide synthesis, preventing
the carboxyl group from participating in unwanted side reactions.

The Chemical Abstracts Service (CAS) number for Benzyl 2-amino-3-hydroxypropanoate
varies depending on its stereochemistry and whether it is in its free base or salt form. The most
common forms and their respective CAS numbers are detailed in the table below.

Table 1: CAS Numbers for Benzyl 2-amino-3-hydroxypropanoate and its Derivatives
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Compound Name

Stereochemistry

Form

CAS Number

Benzyl 2-amino-3-

hydroxypropanoate

(S)-

Free Base

1738-72-3[1]

Benzyl 2-amino-3-

hydroxypropanoate

(R)-

Free Base

133099-79-3[2]

Benzyl 2-amino-3-
hydroxypropanoate
Hydrochloride

Racemic

HCI Salt

879278-55-4[3]

Benzyl 2-amino-3-
hydroxypropanoate

Hydrochloride

(S)-(or L)

HCI Salt

60022-62-0[4]

Benzyl 2-amino-3-
hydroxypropanoate

Hydrochloride

(R)- (or D-)

HCI Salt

151651-44-4[5]

Table 2: Physicochemical Properties of Benzyl 2-amino-3-hydroxypropanoate Derivatives

(S)-Benzyl 2-amino-

L-Serine benzyl

D-Serine benzyl

Property 3- . )

ester hydrochloride ester hydrochloride
hydroxypropanoate
Molecular Formula C10H13NO3 C10H14CINOs C10H14CINOs
Molecular Weight 195.21 g/mol 231.67 g/mol [3] 231.68 g/mol [5]
. . . ~175°C

Melting Point Not available . 169-174 °CI[5]
(decomposition)[6]

Solubility Not available Soluble in water[6][7] Not available

) White to almost white )
Appearance Not available Not available

powder/crystal[7]

Synthesis and Experimental Protocols
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The synthesis of Benzyl 2-amino-3-hydroxypropanoate typically involves the esterification of
serine with benzyl alcohol. A common method is direct esterification using an acid catalyst,
such as p-toluenesulfonic acid, in a solvent that allows for the azeotropic removal of water.

General Experimental Protocol for the Synthesis of L-
Serine Benzyl Ester Hydrochloride

This protocol is adapted from established methods for the synthesis of amino acid benzyl
esters.

Materials:

L-serine

e Benzyl alcohol

o p-Toluenesulfonic acid monohydrate

» Cyclohexane (or another suitable azeotroping solvent)
o Ethyl acetate

o Diethyl ether

Procedure:

» A mixture of L-serine, a molar excess of benzyl alcohol, and a catalytic amount of p-
toluenesulfonic acid monohydrate is suspended in cyclohexane.

e The mixture is heated to reflux, and water is removed azeotropically using a Dean-Stark
apparatus.

e The reaction is monitored by thin-layer chromatography (TLC) until the starting material is
consumed.

 After cooling to room temperature, the product is precipitated as the p-toluenesulfonate salt
by the addition of ethyl acetate or diethyl ether.[8]
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e The resulting salt can be converted to the hydrochloride salt by treatment with HCl in a
suitable solvent.

Diagram 1: General Synthesis Workflow

Reactants
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Caption: Workflow for the synthesis of L-Serine Benzyl Ester.

Biological Activity and Potential Applications

Benzyl 2-amino-3-hydroxypropanoate hydrochloride has demonstrated potential biological
activities, including antibacterial and anti-inflammatory effects.

Antibacterial Activity

The hydrochloride salt of racemic Benzyl 2-amino-3-hydroxypropanoate has been shown to
inhibit bacterial growth.[3] The proposed mechanism of action involves binding to the 50S
ribosomal subunit of bacteria, thereby inhibiting protein synthesis. This is a common
mechanism for several classes of antibiotics. The compound is also suggested to interfere with
iron uptake by inhibiting the formation of siderophores.[3]

Diagram 2: Proposed Antibacterial Mechanism
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Caption: Inhibition of bacterial growth by Benzyl 2-amino-3-hydroxypropanoate HCI.

Anti-inflammatory Effects

The compound has also been noted for its anti-inflammatory properties, suggesting its potential
use as an adjuvant therapy in certain medical treatments.[3] However, the specific signaling
pathways involved in its anti-inflammatory action require further investigation.

Applications in Research and Development

The primary application of Benzyl 2-amino-3-hydroxypropanoate is as a protected amino
acid in peptide synthesis.[9] The benzyl ester group effectively blocks the carboxylic acid
functionality, allowing for the controlled formation of peptide bonds at the amino group. The
benzyl protecting group can be readily removed under mild conditions, typically through
hydrogenolysis, which preserves the integrity of the peptide chain. This makes it a valuable tool
for the synthesis of complex peptides and proteins for therapeutic and research purposes.
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As a derivative of D-serine, D-Serine benzyl ester hydrochloride is particularly useful in the

synthesis of peptides containing D-amino acids, which can exhibit enhanced stability against
enzymatic degradation and unique biological activities.[5] It can also serve as a prodrug of D-
serine, potentially improving its bioavailability for therapeutic applications in neuroscience.[5]

This technical guide serves as a foundational resource for researchers and professionals
working with Benzyl 2-amino-3-hydroxypropanoate. Further research into its biological
mechanisms and applications will undoubtedly uncover new opportunities for this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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